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Compound of Interest

Compound Name: Diphenyl Phosphate-d10
CAS No.: 1477494-97-5
Cat. No.: B590401
. J

Diphenyl Phosphate-d10 (CAS: 1477494-97-5) is the deuterated form of Diphenyl Phosphate
(DPHP), a primary metabolite of several widely used organophosphate flame retardants and
plasticizers, such as triphenyl phosphate (TPP).[1] Its application as an internal standard in
mass spectrometry-based analytical methods is indispensable for the accurate quantification of
DPHP in environmental and biological matrices. The precision of these analytical methods—
from preparing stock solutions and calibration curves to sample extraction and recovery—is
fundamentally reliant on a thorough understanding of the analyte's solubility in various organic
solvents.

Despite its importance, a comprehensive, publicly available dataset on the solubility of
Diphenyl Phosphate-d10 in common organic solvents is notably absent from the scientific
literature. This guide, therefore, shifts from presenting established data to providing a definitive,
field-proven methodology for its experimental determination. By synthesizing foundational
chemical principles with a robust, self-validating experimental protocol, this document
empowers researchers to generate reliable, high-quality solubility data, ensuring the integrity of
their analytical workflows.

Physicochemical Properties and Foundational
Principles

Understanding the structural and chemical nature of Diphenyl Phosphate-d10 is the first step
in predicting its solubility behavior. Isotopic labeling with deuterium does not significantly alter
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the fundamental physicochemical properties that govern solubility, such as polarity and
hydrogen bonding capability, when compared to the parent compound.[2] Therefore, the known
properties of unlabeled Diphenyl Phosphate provide a reliable starting point for our analysis.[3]

Table 1: Physicochemical Properties of Diphenyl Phosphate-d10 and its Unlabeled Analogue

Diphenyl Phosphate

Property Diphenyl Phosphate-d10 (Unlabeled)

CAS Number 1477494-97-5[4] 838-85-7[3]

Molecular Formula C12HD1004P C12H1104P[3]

Molecular Weight 260.25 g/mol 250.19 g/mol [3]
Appearance Crystalline Solid / Powder White Crystalline Powder[5]
Melting Point Not Reported 62-66 °C[3]

The Principle of "Like Dissolves Like"

The solubility of a solid in a liquid solvent is governed by the intermolecular forces between the
solute and solvent molecules. The adage "like dissolves like" serves as a guiding principle:
polar solutes tend to dissolve in polar solvents, while non-polar solutes dissolve in non-polar
solvents.[6] Diphenyl Phosphate possesses a highly polar phosphate group capable of acting
as a hydrogen bond acceptor, but this is flanked by two non-polar, hydrophobic phenyl rings.
This amphipathic nature suggests that its solubility will be highest in solvents that can
effectively interact with both the polar and non-polar regions of the molecule.

Predicted Solubility Profile

Based on its structure and available qualitative data for the unlabeled analogue, we can predict
a general solubility profile:

» High Solubility Expected: In polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and
Dimethylformamide (DMF), and in chlorinated solvents like Dichloromethane and
Chloroform. These solvents can effectively solvate the polar phosphate head without being
disrupted by hydrogen bonding from the solute. Unlabeled DPHP is reported to be soluble in
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Chloroform.[7] A commercial standard of Diphenyl Phosphate-d10 is available in
Acetonitrile (100 pg/mL), confirming its solubility in this common polar aprotic solvent.[8]

o Moderate to Good Solubility Expected: In polar protic solvents such as Methanol and
Ethanol. These alcohols can hydrogen-bond with the phosphate group, aiding dissolution.
Unlabeled DPHP is reported as "easily soluble in alcohol" and "slightly soluble in Methanol".

[5107]

o Moderate Solubility Expected: In moderately polar solvents like Ethyl Acetate and Acetone,
and aromatic solvents like Benzene and Toluene. Unlabeled DPHP is known to be soluble in
Benzene.[9]

o Low to Negligible Solubility Expected: In non-polar aliphatic solvents like Hexane and
Heptane, which lack the ability to interact favorably with the polar phosphate group.

 Insoluble in Water: The dominance of the two hydrophobic phenyl rings makes the molecule
insoluble in water.[5]

A Validated Protocol for Experimental Solubility
Determination

The following protocol describes the Isothermal Shake-Flask Method, a gold-standard
technique for determining the equilibrium solubility of a compound.[10] The methodology is
designed to be self-validating by ensuring that a true equilibrium is reached and that the
analytical quantification is accurate.

Causality in Experimental Design

The core principle of this protocol is to create a saturated solution where the rate of dissolution
equals the rate of precipitation, achieving a stable thermodynamic equilibrium.[10] Temperature
is precisely controlled because solubility is highly temperature-dependent. Using a high-purity
analytical standard is critical to avoid erroneous results from impurities. Quantification via a
calibrated HPLC-UV or LC-MS/MS system ensures accurate measurement of the dissolved
analyte concentration.[11]

Materials and Equipment
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e Solute: Diphenyl Phosphate-d10 (high purity, >95%)[2]

e Solvents: HPLC-grade or equivalent purity (e.g., Methanol, Acetonitrile, Dichloromethane,
Ethyl Acetate, Toluene, Hexane).

e Equipment:
o Analytical balance (readable to 0.01 mg)
o Scintillation vials or glass test tubes with screw caps
o Thermostatic orbital shaker or water bath
o Calibrated positive displacement pipettes
o Syringe filters (0.22 um, PTFE or other solvent-compatible material)
o Volumetric flasks and autosampler vials

o High-Performance Liquid Chromatography (HPLC) system with UV detector or a Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

Step-by-Step Experimental Workflow

o Preparation: Add an excess amount of Diphenyl Phosphate-d10 to a series of vials. The
key is to ensure a visible amount of undissolved solid remains at the end of the experiment,
confirming saturation. A starting point is ~10-20 mg of solute.

e Solvent Addition: Accurately dispense a known volume (e.g., 2.0 mL) of the desired organic
solvent into each vial.

» Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to a constant
temperature (e.g., 25 °C). Agitate the vials for a sufficient period to reach equilibrium. A
minimum of 24 hours is recommended, with 48-72 hours being ideal to ensure equilibrium is
fully established.[10]

e Phase Separation: After equilibration, allow the vials to stand undisturbed at the same
constant temperature for at least 2 hours to allow the excess solid to settle. This step is
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critical to avoid aspirating solid particles during sampling.

o Sampling and Dilution: Carefully withdraw an aliquot of the supernatant using a pipette.
Immediately filter the aliquot through a 0.22 um syringe filter into a pre-weighed vial to
remove any suspended microparticles. This filtered solution represents the saturated
solution. A subsequent, precise serial dilution may be necessary to bring the concentration
within the calibrated range of the analytical instrument.

» Quantification: Analyze the final diluted sample using a pre-validated HPLC-UV or LC-
MS/MS method. The concentration is determined by comparing the instrument response to a
multi-point calibration curve prepared from a known stock solution of Diphenyl Phosphate-
d10.

o Data Calculation: Calculate the solubility (S) in mg/mL using the following formula:
S (mg/mL) = C * DF
Where:
o C is the concentration measured by the instrument (mg/mL).

o DF is the dilution factor.

Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for determining
solubility.
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Caption: Experimental workflow for determining the equilibrium solubility of Diphenyl
Phosphate-d10.

Data Presentation

As comprehensive data is not currently published, the following table serves as a template for
researchers to record and report their experimentally determined solubility values for Diphenyl
Phosphate-d10 at a specified temperature.

Table 2: Experimentally Determined Solubility of Diphenyl Phosphate-d10 at 25 °C (Template)

Organic . Solubility Solubility
Solvent Class Polarity Index*
Solvent (mg/mL) (moliL)
Methanol Polar Protic 5.1 Record Value Calculate Value
Ethanol Polar Protic - Record Value Calculate Value
Acetonitrile Polar Aprotic 5.8 Record Value Calculate Value
Acetone Polar Aprotic 5.1 Record Value Calculate Value
Dimethyl
Sulfoxide Polar Aprotic 7.2 Record Value Calculate Value
(DMSO0)
Dichloromethane  Chlorinated 3.1 Record Value Calculate Value
Ethyl Acetate Ester 4.4 Record Value Calculate Value
Toluene Aromatic 2.4 Record Value Calculate Value
Hexane Non-polar 0.1 Record Value Calculate Value

1Polarity Index
values are
relative and
serve as a
general guide.
[12]
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Conclusion

The accurate determination of Diphenyl Phosphate-d10 solubility is not a trivial academic
exercise; it is a prerequisite for the development of robust and reliable analytical methods in
environmental science, toxicology, and drug metabolism. This guide provides the theoretical
framework and a detailed, actionable protocol to empower researchers to generate this critical
data. By adhering to the principles of thermodynamic equilibrium and employing precise
analytical quantification, the scientific community can collectively build the foundational
knowledge base required for the confident use of this essential internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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